Cas no 2229313-23-7 (tert-butyl N-{2-chloro-4-2-(piperazin-1-yl)ethylphenyl}carbamate)

• Product Name: tert-butyl N-{2-chloro-4-2-(piperazin-1-yl)ethylphenyl}carbamate
• CAS No: 2229313-23-7
• MF: C₁₇H₂₆ClN₃O₂
• MW: 339.860243320465
• CID: 5810883
• PubChem ID: 165828956
• Update Time: 2025-10-28

tert-butyl N-{2-chloro-4-2-(piperazin-1-yl)ethylphenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{2-chloro-4-2-(piperazin-1-yl)ethylphenyl}carbamate
• 2229313-23-7
• tert-butyl N-{2-chloro-4-[2-(piperazin-1-yl)ethyl]phenyl}carbamate
• EN300-1900235

• Inchi： 1S/C17H26ClN3O2/c1-17(2,3)23-16(22)20-15-5-4-13(12-14(15)18)6-9-21-10-7-19-8-11-21/h4-5,12,19H,6-11H2,1-3H3,(H,20,22)
• InChI Key： IPHPIYLDWVPCAG-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)CCN1CCNCC1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 339.1713548g/mol
• Monoisotopic Mass: 339.1713548g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 53.6Ų

Additional information on tert-butyl N-{2-chloro-4-2-(piperazin-1-yl)ethylphenyl}carbamate

Research Brief on tert-butyl N-{2-chloro-4-[2-(piperazin-1-yl)ethyl]phenyl}carbamate (CAS: 2229313-23-7)

The compound tert-butyl N-{2-chloro-4-[2-(piperazin-1-yl)ethyl]phenyl}carbamate (CAS: 2229313-23-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and therapeutic potential.

Recent studies have highlighted the role of this compound as a key intermediate in the synthesis of novel bioactive molecules. Its structural features, including the piperazine moiety and the carbamate group, make it a versatile scaffold for the design of compounds targeting various biological pathways. Researchers have explored its utility in the development of kinase inhibitors, GPCR modulators, and other therapeutic agents.

One of the most notable advancements involves the optimization of synthetic routes for tert-butyl N-{2-chloro-4-[2-(piperazin-1-yl)ethyl]phenyl}carbamate. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient, high-yield synthesis method that minimizes side reactions and improves scalability. This development is critical for enabling large-scale production and further pharmacological evaluation.

In terms of biological activity, preliminary in vitro studies have shown that derivatives of this compound exhibit promising activity against certain cancer cell lines. Specifically, modifications to the piperazine ring have been shown to enhance selectivity and potency, suggesting its potential as a lead compound for anticancer drug development. Further investigations are underway to elucidate its mechanism of action and optimize its pharmacokinetic properties.

Additionally, the compound has been investigated for its potential in central nervous system (CNS) disorders. Its ability to cross the blood-brain barrier, combined with its affinity for neurotransmitter receptors, positions it as a candidate for the treatment of neurological conditions such as depression and schizophrenia. However, more in vivo studies are needed to validate these findings.

In conclusion, tert-butyl N-{2-chloro-4-[2-(piperazin-1-yl)ethyl]phenyl}carbamate represents a promising scaffold in medicinal chemistry with diverse therapeutic applications. Continued research efforts are expected to uncover new insights into its pharmacological potential and pave the way for its translation into clinical applications. This brief underscores the importance of interdisciplinary collaboration in advancing the understanding and utilization of this compound.